Cas no 1185303-98-3 (5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride
• CAS No: 1185303-98-3
• MF: C₆H₁₀ClN₃O
• MW: 175.616099834442
• MDL: MFCD12028534
• CID: 4457428
• PubChem ID: 46737146
• Update Time: 2025-07-22

5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole,hydrochloride
• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole
• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole HCl
• 5-Azetidin-3-yl-3-methyl-[1,2,4]oxadiazolehydrochloride
• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride
• DTXSID80673958
• 1185303-98-3
• 5-Azetidin-3-yl-3-methyl-1,2,4-oxadiazole hydrochloride, AldrichCPR
• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazolehydrochloride
• 5-(Azetidin-3-yl)-3-methyl-1,2,4-oxadiazole--hydrogen chloride (1/1)
• SB51346
• SCHEMBL21640890
• Z1198343468
• F30302
• 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole;hydrochloride
• AKOS006317194
• 5-Azetidin-3-yl-3-methyl-[1,2,4]oxadiazole hydrochloride
• 5-azetidin-3-yl-3-methyl-1,2,4-oxadiazole hydrochloride
• MFCD12028534
• EN300-181702
• F2145-0216

• MDL： MFCD12028534
• Inchi： 1S/C6H9N3O.ClH/c1-4-8-6(10-9-4)5-2-7-3-5;/h5,7H,2-3H2,1H3;1H
• InChI Key： XSXSNQPOWQLACE-UHFFFAOYSA-N
• SMILES： N1C(C)=NOC=1C1CNC1.Cl

Computed Properties

• Exact Mass: 175.0512396g/mol
• Monoisotopic Mass: 175.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride

Introduction to 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride (CAS No. 1185303-98-3)

5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride (CAS No. 1185303-98-3) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which have garnered considerable attention due to their broad spectrum of biological activities. The presence of an azetidine ring in its molecular structure contributes to its distinct pharmacophoric features, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. This attribute has positioned 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride as a promising candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of 1,2,4-oxadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The azetidine moiety in the structure of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of the compound towards target enzymes and receptors.

One of the most compelling aspects of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride is its potential in oncology research. Studies have indicated that 1,2,4-oxadiazole derivatives can interfere with critical pathways involved in cancer cell proliferation and survival. The azetidine ring further modulates these interactions by providing a flexible scaffold that can be fine-tuned to optimize pharmacological activity. This has led to the development of several novel analogs with enhanced therapeutic profiles.

The synthesis of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the 1,2,4-oxadiazole core, followed by functionalization with the azetidine ring and subsequent salt formation with hydrochloric acid. Advanced synthetic methodologies have been employed to improve efficiency and scalability, making this compound more accessible for industrial applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the mechanistic aspects of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These computational approaches have been instrumental in identifying lead compounds that exhibit improved potency and reduced toxicity.

The pharmacological evaluation of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its inhibitory effects on various enzymes and receptors relevant to human diseases. Notably, its interaction with kinases and other signaling molecules has been extensively studied due to their implication in cancer progression. In vivo studies have further corroborated these findings by showing promising antitumor activity without significant side effects.

The safety profile of 5-(azetidin-3-yl)-3-methyl-1,2,4-oxadiazole hydrochloride is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies have been performed to assess potential adverse effects at various doses. These studies have shown that the compound is well-tolerated at therapeutic levels but may exhibit some degree of hepatotoxicity at higher concentrations. This information is crucial for determining safe dosage regimens and minimizing risks during clinical trials.

The future prospects of 5-(azetidin-3-yl)-3-methyl-1,2,4 oxadiazole hydrochloride are bright given its multifaceted biological activities and structural versatility. Ongoing research is focused on developing more potent derivatives with improved pharmacokinetic properties. Additionally，exploration into combination therapies involving this compound with other drugs is likely to yield synergistic effects that could enhance treatment outcomes.

In conclusion,5-(azetidin - 3 - yl ) - 3 - methyl - 1 , 2 , 4 - ox adiaz ole hy droch lor ide ( CAS No . 11853 0 3 - 9 8 - 3 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its broad spectrum of biological activities , make it a valuable candidate for further research and development . As our understanding of its pharmacological properties continues to evolve , so too will its potential applications in medicine . p >